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phenylethyl)benzamide

Cat. No.: B192876 Get Quote

An objective comparison for researchers, scientists, and drug development professionals.

This guide provides a detailed comparison of the well-characterized and pharmacologically

active M1 and M2 metabolites of the antidiabetic drug glyburide (also known as glibenclamide)

with 5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide, a compound frequently listed as a

glyburide metabolite but more accurately identified as a synthetic intermediate and potential

impurity. This analysis is based on available experimental data from scientific literature.

Unraveling the Identity of 5-Chloro-2-methoxy-N-(2-
phenylethyl)benzamide
While several chemical suppliers list 5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide as a

metabolite of glyburide, extensive metabolic studies of glyburide have not identified this

compound as a product of in vivo biotransformation. These studies primarily identify

hydroxylated derivatives, M1 and M2, as the major metabolites.

Conversely, documentation on the synthesis of glyburide reveals that N-phenethyl-5-chloro-2-

methoxybenzamide, an alternative name for 5-Chloro-2-methoxy-N-(2-
phenylethyl)benzamide, serves as a key intermediate in the manufacturing process.

Therefore, its presence in glyburide preparations is more likely attributable to being a process-

related impurity rather than a metabolic byproduct. To date, there is no publicly available
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experimental data on the pharmacological or biological activity of 5-Chloro-2-methoxy-N-(2-
phenylethyl)benzamide to allow for a direct performance comparison with the M1 and M2

metabolites.

Characterization of Glyburide and its Metabolites
Glyburide is a second-generation sulfonylurea that stimulates insulin secretion from pancreatic

β-cells.[1] Its metabolism is crucial for its duration of action and overall therapeutic effect.

Compound Chemical Name Molecular Formula Role

Glyburide

5-chloro-N-(2-{4-

[(cyclohexylcarbamoyl

)sulfamoyl]phenyl}ethy

l)-2-

methoxybenzamide

C23H28ClN3O5S Parent Drug

M1 Metabolite
4-trans-hydroxy-

glibenclamide
C23H28ClN3O6S Active Metabolite

M2 Metabolite
3-cis-hydroxy-

glibenclamide
C23H28ClN3O6S Active Metabolite

5-Chloro-2-methoxy-

N-(2-

phenylethyl)benzamid

e

5-chloro-2-methoxy-N-

(2-

phenylethyl)benzamid

e

C16H16ClNO2
Synthetic Intermediate

/ Impurity

Metabolic Pathway of Glyburide
Glyburide is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme

CYP2C9, to its hydroxylated metabolites, M1 and M2.[2] These metabolites are then excreted

in both urine and feces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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